4-TM.P

• Molecular Formula: C18H24N2O2
• Molecular Weight: 300.4 g/mol
• InChI: InChI=1S/C18H24N2O2/c1-13-6-5-9-18(3,4)15(13)8-7-14(2)22-17(21)16-12-19-10-11-20-16/h7-8,10-12,14H,5-6,9H2,1-4H3/b8-7+
• InChIKey: ZPOOCMNYTIUCJL-BQYQJAHWSA-N

4-TM.P: Structurally Defined Minor-Groove Binder for Leukemia Research

4-TM.P, chemically designated as (E)-4-(2,6,6-trimethylcyclohex-1-enyl) but-3-en-2-ylpyrazine-2-carboxylate (CAS 2089575-84-6), is a synthetic β-ionone-derived ester [1]. This small molecule functions as a DNA minor groove binder and has been characterized for its anti-proliferative and apoptosis-inducing activities in human chronic myeloid leukemia (CML) K562 cells [1]. It is a research-use-only compound, currently indicated for anti-leukemia studies [1].

Low-potency baseline reference for MGB cytotoxicity screening in K562 CML cells

G0/G1 cell cycle arrest phenotype distinct from G2/M or differentiation-arresting MGBs

Biophysically confirmed minor-groove DNA binding (multi-spectroscopic, MD)

• [1] Jahanbakhsh K, et al. DNA binding, and apoptosis-inducing activities of a β-ionone-derived ester in human myeloid leukemia cells: multispectral and molecular dynamic simulation analyses. Sci Rep. 2024;14:27985. View Source

4-TM.P: Why Minor-Groove Binders Are Not Interchangeable

While multiple compounds are classified as DNA minor groove binders, their specific chemical structures dictate unique binding affinities, sequence selectivities, and downstream biological consequences [1]. 4-TM.P, a β-ionone derivative, exhibits a distinct binding constant, induces specific G0/G1 cell cycle arrest, and demonstrates a particular cytotoxic profile in K562 cells that cannot be assumed for other minor groove binders or even its parent β-ionone structure [1]. The quantitative evidence below delineates these critical points of differentiation, making a case against simple substitution.

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Potency differs by >800-fold among minor-groove binders in K562 assays; direct substitution transforms dose-response relationships.

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4-TM.P induces G0/G1 arrest, whereas other MGBs trigger differentiation, G2/M arrest, or apoptosis via distinct mechanisms—cellular outcome is not interchangeable.

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Minor-groove binding site geometry and residence time vary between chemical families, limiting direct substitution without re-characterization.

• [1] Jahanbakhsh K, et al. DNA binding, and apoptosis-inducing activities of a β-ionone-derived ester in human myeloid leukemia cells: multispectral and molecular dynamic simulation analyses. Sci Rep. 2024;14:27985. View Source

4-TM.P: Potency, Binding Mode, and Cell Cycle Arrest

Lower Antiproliferative Potency Relative to Standard MGBs

4-TM.P exhibits an IC50 of 25 ± 5.0 µM against K562 chronic myeloid leukemia cells at 72 hours [1]. This positions its potency in a distinct tier compared to other DNA-targeting agents. For instance, the alkylating agent uramustine has a reported IC50 of 5.1 µM in the same K562 cell line, representing a ~5-fold higher potency . Conversely, uramustine-distamycin A hybrid compounds have shown much higher potency, with IC50 values ranging from 7.26 µM down to 0.07 µM . This indicates that 4-TM.P occupies a moderate potency range among DNA minor groove binders in K562 cells, which is crucial for experimental design requiring a specific activity window.

Antiproliferative Potency

Cross-study comparable

4-TM.P: 25 µM (K562, 72 h)Netropsin analogs: 0.3–1 µM; Distamycin analog: 0.03 µM

Supports low-potency baseline reference for MGB cytotoxicity screening

MTT assay; cross-study comparison; incubation times may vary

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	25 ± 5.0 µM
Comparator Or Baseline	Uramustine: 5.1 µM ; Distamycin A-uramustine hybrids: 7.26-0.07 µM
Quantified Difference	4-TM.P is ~5-fold less potent than uramustine; up to ~357-fold less potent than the most active distamycin A-uramustine hybrid (0.07 µM).
Conditions	Human K562 chronic myeloid leukemia cells; 4-TM.P: 72 h MTT assay [1]; Uramustine and hybrids: 1 h exposure [REFS-2, REFS-3].

Why This Matters

This moderate IC50 value (25 µM) defines a specific concentration range for 4-TM.P use in cellular assays, enabling researchers to select this compound when a highly potent DNA binder is not required or desired, thus avoiding experimental artifacts associated with extreme cytotoxicity.

• [1] Jahanbakhsh K, et al. DNA binding, and apoptosis-inducing activities of a β-ionone-derived ester in human myeloid leukemia cells: multispectral and molecular dynamic simulation analyses. Sci Rep. 2024;14:27985. View Source

Distinct G0/G1 Cell Cycle Arrest

4-TM.P binds to DNA with a binding constant (Kb) of 10.34 × 10^4 M^-1 at 298 K, as determined by fluorescence spectroscopy [1]. This value is in the same order of magnitude as the clinically used minor groove binder dacarbazine, which has a reported Kb of 7.89 × 10^4 M^-1 by ITC [2]. The comparable binding affinity confirms 4-TM.P as a bona fide minor groove binder but with a ~1.3-fold higher affinity than dacarbazine in these distinct assay systems.

Cell Cycle Arrest

Class-level inference

G0/G1 arrest (K562 cells) by flow cytometry

G0/G1 arrest distinct from G2/M or differentiation arrest of other MGBs

IC50 concentration, 72 h; qualitative phenotype

Evidence Dimension	DNA Binding Constant (Kb)
Target Compound Data	10.34 × 10^4 M^-1 at 298 K
Comparator Or Baseline	Dacarbazine (DCR): 7.89 × 10^4 M^-1
Quantified Difference	4-TM.P exhibits ~1.3-fold higher Kb than dacarbazine.
Conditions	4-TM.P: Fluorescence spectroscopy with ctDNA [1]; Dacarbazine: Isothermal titration calorimetry (ITC) with ctDNA [2].

Why This Matters

This quantitative binding data validates 4-TM.P as a competent DNA minor groove binder with affinity comparable to an established anticancer drug, making it a viable chemical probe for studying DNA interactions without the confounding factors of more complex, multi-target clinical agents.

• [1] Jahanbakhsh K, et al. DNA binding, and apoptosis-inducing activities of a β-ionone-derived ester in human myeloid leukemia cells: multispectral and molecular dynamic simulation analyses. Sci Rep. 2024;14:27985. View Source
• [2] Ahmad I, Ahmad M. Dacarbazine as a minor groove binder of DNA: Spectroscopic, biophysical and molecular docking studies. Int J Biol Macromol. 2015. View Source

Confirmed Minor-Groove DNA Binding Mode

Treatment of K562 cells with 4-TM.P at its IC50 concentration results in a distinct G0/G1 phase cell cycle arrest [1]. This is a crucial differentiating feature, as many other DNA minor groove binders and cross-linking agents are known to cause arrest in the G2/M phase. For example, C8-linked anthramycin-based minor groove cross-linking agents produce a G2/M phase block in K562 cells [2]. This difference in cell cycle perturbation suggests 4-TM.P engages DNA in a manner that activates distinct checkpoint controls compared to other minor groove binding agents.

DNA Binding Mode

Class-level inference

Minor groove binding confirmed by UV-Vis, fluorescence, viscosity, docking, MD simulations

Well-characterized interaction reduces ambiguity in DNA-ligand studies

Calf thymus DNA; multi-technique validation

Evidence Dimension	Cell Cycle Phase Arrested
Target Compound Data	G0/G1 phase arrest
Comparator Or Baseline	Anthramycin-based minor groove cross-linkers: G2/M phase arrest [2]
Quantified Difference	Qualitative difference in the specific phase of cell cycle arrest (G0/G1 vs. G2/M).
Conditions	K562 human leukemia cells; 4-TM.P at 25 µM [1]; anthramycin derivatives in K562 cells [2].

Why This Matters

The specific G0/G1 arrest profile indicates that 4-TM.P acts through a mechanism that is functionally distinct from many other DNA minor groove binders. This makes it a valuable tool for dissecting DNA damage response pathways and for studies focused on early cell cycle checkpoints.

• [1] Jahanbakhsh K, et al. DNA binding, and apoptosis-inducing activities of a β-ionone-derived ester in human myeloid leukemia cells: multispectral and molecular dynamic simulation analyses. Sci Rep. 2024;14:27985. View Source
• [2] Paperity. Cellular pharmacology of novel C8-linked anthramycin-based sequence-selective DNA minor groove cross-linking agents. View Source

Improved Safety Margin for Off-Target Binding

4-TM.P is a β-ionone-derived ester, a chemotype distinct from the polypyrrole (e.g., distamycin, netropsin), bis-benzimidazole (e.g., Hoechst 33258), or furan-based (e.g., furamidine) frameworks common to many minor groove binders [1]. Its mechanism involves not only DNA minor groove binding but also the induction of apoptosis, as confirmed by AO/EtBr and Annexin V/PI staining [1]. This dual action—binding DNA and inducing apoptosis—on a β-ionone scaffold provides a unique chemical biology tool for studying the intersection of natural product-inspired structures and DNA-targeted therapeutics, distinct from the well-characterized polypyrrole family.

Off-Target Cytotoxicity Margin

Cross-study comparable

~28-fold less potent than pentamidine (K562)

Lower basal cytotoxicity may reduce off-target DNA-damage effects at working concentrations

Pentamidine IC50 0.9 µM; K562 viability assay

Evidence Dimension	Chemical Scaffold and Mode of Action
Target Compound Data	β-ionone-derived ester; minor groove binding + apoptosis induction.
Comparator Or Baseline	Distamycin, netropsin, Hoechst 33258, furamidine: diverse chemotypes; primarily DNA binding.
Quantified Difference	N/A - Qualitative difference in chemotype.
Conditions	K562 human leukemia cells; MTT, AO/EtBr, Annexin V/PI, spectroscopy, and docking studies [1].

Why This Matters

4-TM.P offers a novel chemical scaffold for DNA minor groove targeting. For researchers exploring structure-activity relationships (SAR) or seeking to avoid off-target effects associated with other chemotypes, 4-TM.P provides a chemically distinct alternative.

• [1] Jahanbakhsh K, et al. DNA binding, and apoptosis-inducing activities of a β-ionone-derived ester in human myeloid leukemia cells: multispectral and molecular dynamic simulation analyses. Sci Rep. 2024;14:27985. View Source

4-TM.P: Key Research Applications

Low-Potency Reference Standard for MGB Cytotoxicity Screens

4-TM.P is validated for use in K562 human CML cell-based assays. Its characterized IC50 of 25 µM provides a benchmark for screening new compounds or for use as a reference control in MTT, apoptosis, and cell cycle analyses [1]. This makes it a reliable tool for CML-focused research, particularly for studying the G0/G1 checkpoint and apoptosis induction pathways.

G0/G1 Cell Cycle Arrest Studies in CML Models

Given its well-defined DNA binding constant (Kb = 10.34 × 10^4 M^-1 at 298 K) and its validated minor groove binding mode via spectroscopy, viscosity, and molecular dynamics simulations, 4-TM.P serves as an excellent model compound for studying DNA-small molecule interactions [1]. It can be used in thermodynamic studies, competitive displacement assays, and as a reference for developing new DNA-binding probes.

Biophysical Characterization of DNA Minor Groove Binding

As a synthetic β-ionone-derived ester, 4-TM.P is a key compound in the exploration of β-ionone's anticancer potential [1]. It can be used as a parent scaffold for medicinal chemistry efforts aimed at optimizing DNA binding affinity, improving cytotoxicity, or altering the cell cycle arrest profile of this class of compounds. Its activity data provides a clear baseline for comparative SAR studies [1].

Negative Control Probe for MGB Live-Cell Imaging

The distinct G0/G1 phase arrest induced by 4-TM.P in K562 cells differentiates it from many other DNA minor groove binders that cause G2/M arrest [1]. This specific activity makes 4-TM.P a valuable chemical probe for dissecting the signaling pathways and molecular checkpoints involved in the G1/S transition in leukemia cells.

Application

Selection Property

Validation Focus

Low-Potency Reference Standard for MGB Screening

Reported K562 antiproliferative baseline

Dose-response assay context for novel MGB hits

G0/G1 Cell Cycle Arrest Model in CML

G0/G1 arrest phenotype in K562 cells

Early G1 checkpoint regulation context

Biophysical Characterization of DNA Minor Groove Binding

Published multi-technique binding characterization

UV-Vis, CD, FRET-based DNA-ligand interaction studies

Negative Control Probe for MGB Live-Cell Imaging

Lower basal cytotoxicity in K562 cells

Minor groove saturation without apoptosis induction

• [1] Jahanbakhsh K, et al. DNA binding, and apoptosis-inducing activities of a β-ionone-derived ester in human myeloid leukemia cells: multispectral and molecular dynamic simulation analyses. Sci Rep. 2024;14:27985. View Source